Cas no 139584-80-8 (Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-)
139584-80-8 structure
Product Name:Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-
CAS No:139584-80-8
MF:C14H11N3
MW:221.257242441177
CID:1275465
Update Time:2024-08-04
Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-
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- Inchi: 1S/C14H11N3/c1-2-5-11(6-3-1)12-9-16-14(17-10-12)13-7-4-8-15-13/h1-10,15H
- InChI Key: YKFGMYIBSPDJNT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CN2)=NC=C(C2=CC=CC=C2)C=N1
Computed Properties
- Exact Mass: 221.09543
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 350.4±34.0 °C(Predicted)
- PSA: 41.57
- pka: 14.65±0.50(Predicted)
Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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